Cas no 1007878-69-4 (Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate)

Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate is a versatile organic compound featuring a pyridyl moiety and a dimethylamino group attached to an ester-functionalized backbone. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals and agrochemicals. The compound's reactivity is enhanced by the electron-rich pyridyl and dimethylamino groups, facilitating nucleophilic substitutions and catalytic transformations. Its ester group allows for further functionalization, enabling the synthesis of amides, acids, or other derivatives. The product is characterized by high purity and stability, ensuring consistent performance in complex synthetic routes. Its utility in medicinal chemistry and material science underscores its importance as a building block for advanced chemical applications.
Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate structure
1007878-69-4 structure
Product Name:Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate
CAS No:1007878-69-4
MF:C11H16N2O2
MW:208.256942749023
CID:4827052
Update Time:2025-05-25

Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(dimethylamino)-2-(pyridin-4-yl)acetate
    • Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate
    • Inchi: 1S/C11H16N2O2/c1-4-15-11(14)10(13(2)3)9-5-7-12-8-6-9/h5-8,10H,4H2,1-3H3
    • InChI Key: HPLKZZNEIGEKQV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C1C=CN=CC=1)N(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 201
  • XLogP3: 1.2
  • Topological Polar Surface Area: 42.4

Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029199591-1g
Ethyl 2-(dimethylamino)-2-(pyridin-4-yl)acetate
1007878-69-4 95%
1g
$464.28 2023-09-04

Additional information on Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate

Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate: A Comprehensive Overview

Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate, also known by its CAS number 1007878-69-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, catalysis, and advanced materials synthesis. In this article, we delve into the properties, applications, and recent advancements associated with Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate.

The molecular structure of Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate is notable for its combination of a pyridine ring and a dimethylamino group. This combination imparts unique electronic properties, making it an attractive candidate for use in coordination chemistry and organocatalysis. Recent studies have highlighted its ability to act as a ligand in metal complexes, facilitating efficient catalytic processes in organic synthesis.

One of the most promising applications of Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate lies in its role as a precursor in the synthesis of advanced materials. Researchers have demonstrated its utility in the formation of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, sensing, and catalysis. The compound's ability to coordinate with metal ions such as copper and zinc has been extensively studied, revealing its potential in creating hierarchical porous structures with tunable properties.

In the realm of drug discovery, Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate has shown promise as a building block for bioactive molecules. Its pyridine moiety is known to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. Recent research has explored its derivatives as potential inhibitors of kinase enzymes, which are implicated in various diseases including cancer.

The synthesis of Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Optimization of these steps has led to improved yields and purity, making the compound more accessible for large-scale applications. Advances in green chemistry have also been applied to its production, reducing environmental impact while maintaining high quality standards.

From an environmental perspective, the stability and biodegradability of Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate are critical considerations. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. However, further research is needed to fully understand its long-term environmental impact and develop strategies for minimizing ecological risks.

In conclusion, Ethyl 2-(4-pyridyl)-2-(dimethylamino)acetate stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.

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